Cas no 954084-84-5 (N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 954084-84-5
• MF: C₂₂H₂₆ClN₃O₃
• MW: 415.91314458847
• CID: 6510194
• Update Time: 2025-06-11

N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• N'-(3-chloro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide

• Inchi： 1S/C22H26ClN3O3/c1-16-8-9-18(14-19(16)23)25-22(28)21(27)24-10-5-11-26-12-13-29-20(15-26)17-6-3-2-4-7-17/h2-4,6-9,14,20H,5,10-13,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： SCQLSVAJRYDKOH-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Additional information on N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Comprehensive Overview of N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 954084-84-5)

N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide, with the CAS number 954084-84-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and phenyl substructures, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for targeting specific biological pathways.

The structural complexity of N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide includes a chloro-methylphenyl moiety and a morpholinopropyl chain, which contribute to its distinctive chemical properties. These features are critical for its solubility, stability, and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases, which are currently hot topics in medical research.

One of the most frequently searched questions regarding this compound is: "What are the potential applications of CAS 954084-84-5 in drug development?" The answer lies in its ability to modulate specific receptors or enzymes, which could lead to breakthroughs in treating conditions like neurodegenerative diseases or chronic pain. Additionally, its pharmacokinetic profile is a subject of ongoing investigation, as researchers aim to optimize its bioavailability and minimize side effects.

From a synthetic chemistry perspective, the preparation of N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide involves multi-step reactions, often requiring precise control over reaction conditions. The use of catalysts and protecting groups is common to achieve high yields and purity. This complexity underscores the importance of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization and quality control.

In the context of green chemistry, there is growing interest in developing more sustainable methods for synthesizing compounds like CAS 954084-84-5. Researchers are exploring solvent-free reactions and biocatalysis to reduce environmental impact. This aligns with broader trends in the chemical industry, where sustainability and efficiency are prioritized. Users searching for "eco-friendly synthesis of morpholine derivatives" will find this compound a relevant case study.

The patent landscape for N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide is another area of interest. Several patents highlight its use in proprietary formulations, particularly for CNS-targeting drugs. This has sparked discussions about intellectual property and the future of generic pharmaceuticals. For those interested in "patent status of CAS 954084-84-5", it is advisable to consult specialized databases for the latest updates.

In summary, N'-(3-chloro-4-methylphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS 954084-84-5) represents a fascinating intersection of chemistry and pharmacology. Its unique structure and potential applications make it a compound of enduring relevance in scientific research. As the field advances, further discoveries about its mechanisms and uses are expected to emerge, solidifying its place in the annals of medicinal chemistry.